Cas no 2137672-23-0 (1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester)

1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester is a specialized triazole derivative with a cyclobutyl substituent at the 4-position and a tert-butyl ester group at the carboxyl functionality. This compound is of interest in medicinal and synthetic chemistry due to its structural features, which enhance stability and reactivity in selective transformations. The tert-butyl ester group provides steric protection, facilitating handling and storage while allowing controlled deprotection under mild conditions. The cyclobutyl moiety contributes to conformational rigidity, making it valuable in the design of bioactive molecules. Its applications include use as a building block in heterocyclic synthesis and as an intermediate in pharmaceutical research.
1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester structure
2137672-23-0 structure
Product Name:1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester
CAS No:2137672-23-0
MF:C11H17N3O2
MW:223.271582365036
CID:5297326
Update Time:2025-06-12

1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester
    • Inchi: 1S/C11H17N3O2/c1-11(2,3)16-10(15)9-8(12-14-13-9)7-5-4-6-7/h7H,4-6H2,1-3H3,(H,12,13,14)
    • InChI Key: FNRQPIDMFWJQMQ-UHFFFAOYSA-N
    • SMILES: N1C(C(OC(C)(C)C)=O)=C(C2CCC2)N=N1

1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester Pricemore >>

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Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester (CAS: 2137672-23-0)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester (CAS: 2137672-23-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, owing to their diverse pharmacological properties. The incorporation of a cyclobutyl group and a tert-butyl ester moiety in this specific triazole derivative enhances its stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including click chemistry and microwave-assisted synthesis, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester exhibits notable activity against a range of biological targets. Preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory pathways, which could pave the way for its use in treating chronic inflammatory diseases. Additionally, its unique structural features have been explored in the context of antimicrobial activity, with promising results against resistant bacterial strains.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early-stage clinical trials are being planned to evaluate its safety and efficacy in human subjects. The compound's ability to cross the blood-brain barrier is also under scrutiny, as it may hold potential for central nervous system (CNS) disorders.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 4-cyclobutyl-, 1,1-dimethylethyl ester represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and broad-spectrum biological activity make it a valuable candidate for further drug development. Continued research efforts are expected to uncover additional therapeutic applications and optimize its pharmacological profile.

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